Cas no 1484385-66-1 (4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine)

4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine structure
1484385-66-1 structure
Product Name:4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine
CAS No:1484385-66-1
MF:C8H7BrN2S2
MW:275.188577890396
CID:5768219
PubChem ID:65278219
Update Time:2023-12-26

4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1484385-66-1
    • 4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine
    • EN300-1912544
    • AKOS014612969
    • CS-0284505
    • 4-(3-Bromo-5-methylthiophen-2-yl)thiazol-2-amine
    • 2-Thiazolamine, 4-(3-bromo-5-methyl-2-thienyl)-
    • Inchi: 1S/C8H7BrN2S2/c1-4-2-5(9)7(13-4)6-3-12-8(10)11-6/h2-3H,1H3,(H2,10,11)
    • InChI Key: RNUKEATUOJYRAG-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)SC=1C1=CSC(N)=N1

Computed Properties

  • Exact Mass: 273.92340g/mol
  • Monoisotopic Mass: 273.92340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 95.4Ų

Experimental Properties

  • Density: 1.702±0.06 g/cm3(Predicted)
  • Boiling Point: 388.0±37.0 °C(Predicted)
  • pka: 2.97±0.10(Predicted)

4-(3-bromo-5-methylthiophen-2-yl)-1,3-thiazol-2-amine Pricemore >>

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